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Compound of Interest

Indirubin-3'-monoxime-5-sulphonic
Compound Name: d
aci

Cat. No.: B1496731

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Indirubin-3'-monoxime-5-sulphonic acid, a compound
utilized in various research applications. Due to conflicting safety data, a cautious approach is
recommended, treating this chemical as hazardous waste to minimize potential environmental
and health impacts.

Safety Data Summary

While some sources suggest Indirubin-3'-monoxime-5-sulphonic acid is not classified as a
hazardous substance, data for structurally similar compounds indicate potential risks, including
aguatic toxicity. Therefore, it is prudent to adhere to the safety precautions and disposal
methods outlined below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1496731?utm_src=pdf-interest
https://www.benchchem.com/product/b1496731?utm_src=pdf-body
https://www.benchchem.com/product/b1496731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Name Indirubin-3'-monoxime-5-sulphonic acid
CAS Number 331467-05-1[1][2]

Molecular Formula C16H11N3055[1][2]

Molecular Weight 357.34 g/mol [1][2]

Physical State Solid[1]

Storage Class 11 - Combustible Solids[1]

Water Hazard Class WGK 1 (slightly hazardous for water)[1]

A safety data sheet for the similar compound

Indirubin-3'-oxime indicates it is harmful if
Hazard Statement _ o

swallowed and very toxic to aquatic life with

long-lasting effects.

Based on the potential for aquatic toxicity, this
Disposal Consideration compound should be disposed of at an

approved waste disposal plant.

Detailed Disposal Protocol

The following protocol provides a clear, step-by-step methodology for the safe disposal of
Indirubin-3'-monoxime-5-sulphonic acid.

Principle: To ensure safety and environmental protection, Indirubin-3'-monoxime-5-sulphonic
acid and any materials contaminated with it must be treated as hazardous waste. Disposal
should be managed through a licensed and approved chemical waste disposal service.

Required Materials:

e Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

» Designated, non-reactive, and clearly labeled hazardous waste containers (separate for solid
and liquid waste) with secure lids.
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« Institutional waste tracking forms or manifests.

Procedure:

e Don Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a laboratory coat, and chemical-resistant gloves, before handling the chemical.

e Segregate Waste Streams:

o Solid Waste: All solid forms of Indirubin-3'-monoxime-5-sulphonic acid, along with
contaminated items such as weighing papers, disposable spatulas, and empty stock
containers, should be collected in a designated hazardous solid waste container.

o Liquid Waste: Any solutions containing Indirubin-3'-monoxime-5-sulphonic acid should
be collected in a separate, designated hazardous liquid waste container. Do not mix with
other waste streams unless their compatibility has been verified. As a sulphonic acid
derivative, it should not be mixed with bases or other reactive chemicals.

o Label Waste Containers: All waste containers must be clearly labeled with "Hazardous
Waste," the full chemical name "Indirubin-3'-monoxime-5-sulphonic acid," an estimation
of the quantity, and the date of accumulation.

o Store Waste Securely: Seal the waste containers tightly and store them in a designated,
well-ventilated, and secure hazardous waste accumulation area. Ensure that the containers
are stored away from any incompatible materials.

o Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for
the collection and disposal of the waste. Provide them with a complete and accurate
description of the waste. Under no circumstances should this chemical be disposed of down
the drain or in the regular trash.

o Decontaminate Work Surfaces: After handling and packaging the waste, thoroughly
decontaminate all work surfaces and equipment that may have come into contact with the
chemical. Use an appropriate solvent, such as 70% ethanol, and dispose of the cleaning
materials as solid hazardous waste.
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Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Indirubin-3'-
monoxime-5-sulphonic acid.

Disposal Workflow for Indirubin-3'-monoxime-5-sulphonic acid
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Caption: Disposal workflow for Indirubin-3'-monoxime-5-sulphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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